Cas no 1394822-90-2 ((R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride)

• Product Name: (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride
• CAS No: 1394822-90-2
• MF: C₈H₉ClF₃NO
• MW: 227.6113717556
• MDL: MFCD22393680
• CID: 2092324
• PubChem ID: 73424692
• Update Time: 2025-06-22

(R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride
• 1213553-42-4
• 2-[(1R)-1-amino-2,2,2-trifluoroethyl]phenol;hydrochloride
• (R)-2-(1-AMINO-2,2,2-TRIFLUOROETHYL)PHENOL HCL
• MFCD22393680
• 1394822-90-2
• AKOS024464324
• 2-[(1R)-1-AMINO-2,2,2-TRIFLUOROETHYL]PHENOL HYDROCHLORIDE
• A885994
• BS-15023
• CS-0156733

• MDL： MFCD22393680
• Inchi： 1S/C8H8F3NO.ClH/c9-8(10,11)7(12)5-3-1-2-4-6(5)13;/h1-4,7,13H,12H2;1H/t7-;/m1./s1
• InChI Key： XJEMEBWDQLBNTM-OGFXRTJISA-N
• SMILES： Cl.FC([C@@H](C1C=CC=CC=1O)N)(F)F

Computed Properties

• Exact Mass: 227.032
• Monoisotopic Mass: 227.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol hydrochloride

Introduction to (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride (CAS No. 1394822-90-2)

(R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride (CAS No. 1394822-90-2) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a phenolic hydroxyl group, which contribute to its potential therapeutic applications. The presence of the chiral center at the amino group further enhances its biological activity and selectivity.

The synthesis of (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride involves several steps, including the formation of the trifluoromethylated intermediate and subsequent derivatization to introduce the phenolic and amino functionalities. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound, making it more accessible for both academic and industrial research.

In terms of its pharmacological properties, (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride has been studied for its potential as a modulator of various biological targets. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for a wide range of therapeutic agents. Research has shown that this compound can selectively bind to specific GPCRs, potentially modulating their activity and leading to therapeutic effects.

Another important aspect of (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride is its role in the treatment of neurological disorders. Studies have indicated that this compound may have neuroprotective properties, potentially reducing neuronal damage and inflammation in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism by which it exerts these effects is not yet fully understood but is thought to involve modulation of oxidative stress and inflammatory pathways.

Beyond its potential therapeutic applications, (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride has also been investigated for its use as a tool compound in chemical biology. Its unique structure makes it an excellent candidate for probing the function of specific proteins and pathways in cellular systems. For example, it has been used to study the role of certain enzymes in metabolic pathways and to identify novel targets for drug discovery.

The safety profile of (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride is an important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound has a favorable safety profile, with low toxicity and good pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, (R)-2-(1-Amino-2,2,2-trifluoroethyl)phenol Hydrochloride (CAS No. 1394822-90-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or tool compound. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.